Cas no 21743-76-0 (2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid)

• Product Name: 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid
• CAS No: 21743-76-0
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 2104153
• PubChem ID: 430807
• Update Time: 2025-05-22

2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-tetrazol-5-yl)acetic acid
• 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid
• (1-methyl-1H-tetrazol-5-yl)-acetic acid

• Inchi： 1S/C4H6N4O2/c1-8-3(2-4(9)10)5-6-7-8/h2H2,1H3,(H,9,10)
• InChI Key： HSCKIXCLDNUFHM-UHFFFAOYSA-N
• SMILES： OC(CC1=NN=NN1C)=O

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid

2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)Acetic Acid (CAS No. 21743-76-0): A Comprehensive Overview

2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)Acetic Acid, commonly referred to by its CAS number 21743-76-0, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of tetrazoles, which are heterocyclic aromatic compounds with a five-membered ring containing four nitrogen atoms and one carbon atom. The presence of the methyl group and the acetic acid moiety in its structure contributes to its unique chemical properties and functional versatility.

The structural formula of 2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)Acetic Acid can be represented as follows: the tetrazole ring is substituted at the 5-position with an acetic acid group (-CH₂COOH) and at the 1-position with a methyl group (-CH₃). This substitution pattern imparts stability to the molecule while enabling it to participate in various chemical reactions. The compound is known for its ability to act as a ligand in coordination chemistry and as a precursor in the synthesis of advanced materials.

Recent studies have highlighted the potential of 2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)Acetic Acid in the field of drug discovery. Its tetrazole ring is known to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Researchers have explored its role as a scaffold for developing anti-inflammatory agents and antitumor drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with inflammatory processes.

In addition to its pharmaceutical applications, CAS No. 21743-76-0 has found utility in materials science. The compound serves as a building block for synthesizing metalloorganic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions such as copper(II), zinc(II), and iron(III) makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis. A recent report in *Chemical Communications* detailed the synthesis of a novel MOF using this compound as a ligand, showcasing its potential in creating highly efficient catalysts for industrial processes.

The synthesis of 2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)Acetic Acid typically involves multi-step reactions starting from simple precursors like hydrazoic acid (HN₃). One common approach involves the nucleophilic substitution of an appropriate alkylating agent with hydrazoic acid followed by cyclization to form the tetrazole ring. Subsequent functionalization steps introduce the methyl and acetic acid groups into the structure. The optimization of reaction conditions has been a focus of recent research to enhance yield and purity.

From an analytical standpoint, CAS No. 21743-76-0 has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These studies have provided insights into its electronic structure and intermolecular interactions. For example, NMR studies have revealed details about the chemical environment of protons attached to the methyl and acetic acid groups, while IR spectroscopy has confirmed the presence of characteristic functional groups such as C=O bonds.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity. These computations have provided valuable information about its frontier molecular orbitals and potential sites for chemical modification. Such insights are crucial for designing derivatives with enhanced functionality.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 21743-76-0. Preliminary results suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, 2-(1-Methyl-IH-I , ² ,³ ,⁴ -Tetrazol-S-Yl ) Acetic Acid holds promise for innovation across multiple domains. Its role as a versatile building block in organic synthesis continues to attract attention from researchers worldwide. As advancements in synthetic methodologies and computational modeling unfold, it is anticipated that this compound will find even more diverse applications in fields ranging from biotechnology to nanotechnology.